Cas no 37847-24-8 (Ethyl 3-acetylbenzoate)

Ethyl 3-acetylbenzoate Properties

Names and Identifiers

• ETHYL 3-ACETYLBENZOATE
• 3-acetylBenzoic acid ethyl ester
• Benzoic acid, 3-acetyl-, ethyl ester
• ethyl m-acetylbenzoate
• m-ethoxycarbonylacetophenone
• ETHYL3-ACETYLBENZOATE
• KHTGDCLCPJJWEY-UHFFFAOYSA-N
• 4845AB
• TRA0000928
• SY015674
• Q63409284
• AS-31198
• CS-0151745
• DB-024099
• DTXSID80461579
• SCHEMBL688855
• Ethyl 3-acetylbenzoate
• MFCD02261283
• 37847-24-8
• AKOS006278019
• +Expand

• MDL： MFCD02261283
• InChIKey： KHTGDCLCPJJWEY-UHFFFAOYSA-N
• Inchi： 1S/C11H12O3/c1-3-14-11(13)10-6-4-5-9(7-10)8(2)12/h4-7H,3H2,1-2H3
• SMILES： O(C([H])([H])C([H])([H])[H])C(C1=C([H])C([H])=C([H])C(C(C([H])([H])[H])=O)=C1[H])=O

Computed Properties

• Exact Mass: 192.07900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 192.078644241g/mol
• Heavy Atom Count: 14
• Complexity: 223
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 2.06590
• PSA: 43.37000
• Refractive Index: 1.512
• Boiling Point: 306.1℃ at 760 mmHg
• Flash Point: 133.7℃
• Density: 1.096